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Compound of Interest

Compound Name: N6-Cyclohexyladenosine

Cat. No.: B15620143

For Researchers, Scientists, and Drug Development Professionals

Introduction

N6-Cyclohexyladenosine (CHA) is a potent and selective agonist for the adenosine Al
receptor, a G protein-coupled receptor.[1][2][3][4] Its high affinity and selectivity make it an
invaluable tool in neuroscience, cardiology, and cancer research for investigating the
physiological and pathological roles of adenosine Al receptor signaling.[1][2] These application
notes provide detailed protocols for the preparation, storage, and use of N6-
Cyclohexyladenosine stock solutions in Dimethyl Sulfoxide (DMSOQO), ensuring reproducible
and reliable experimental outcomes.

Physicochemical and Biological Properties

A clear understanding of the properties of N6-Cyclohexyladenosine is essential for its
effective use in research.
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Property Value Source
Molecular Formula C16H23Ns04 [2][5][6]
Molecular Weight 349.38 g/mol [2][3]
Purity >98% [5]
Appearance White to off-white crystalline 5]

solid

Solubility in DMSO

Soluble to 100 mM (or = 100
mg/mL)

[1]

Storage Temperature (Solid)

-20°C

[5]

Storage Temperature (in
DMSO)

-80°C for up to 1 year

[3]

Mechanism of Action

Selective Adenosine Al

Receptor Agonist

[1112](31[4]

Experimental Protocols
Preparation of a 100 mM N6-Cyclohexyladenosine Stock

Solution in DMSO

This protocol describes the preparation of a high-concentration stock solution, which can be

further diluted to desired working concentrations.

Materials:

Calibrated analytical balance

N6-Cyclohexyladenosine (solid)

Sterile microcentrifuge tubes or vials

Calibrated micropipettes and sterile tips

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)
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Procedure:

Equilibration: Allow the vial of N6-Cyclohexyladenosine to equilibrate to room temperature
for at least 15-20 minutes before opening to prevent condensation.

e Weighing: Accurately weigh out the desired amount of N6-Cyclohexyladenosine powder
using an analytical balance in a sterile environment. For example, to prepare 1 mL of a 100
mM stock solution, weigh out 34.94 mg.

 Dissolution: Add the appropriate volume of anhydrous DMSO to the weighed N6-
Cyclohexyladenosine. For the 1 mL of 100 mM stock example, add 1 mL of DMSO.

» Solubilization: Vortex the solution thoroughly until the solid is completely dissolved. Gentle
warming (e.g., in a 37°C water bath) and sonication can aid in dissolution if necessary.[3]
Visually inspect the solution to ensure no particulates are present.

» Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile
microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the aliquots at -80°C.[3]

Calculation for Stock Solution Preparation:
To prepare a stock solution of a specific concentration, use the following formula:

Mass (mg) = Desired Concentration (mM) x Volume (mL) x Molecular Weight ( g/mol ) / 1000

Desired Concentration Volume to Prepare Mass of CHA to Weigh
10 mM 1mL 3.49 mg

50 mM 1mL 17.47 mg

100 mM 1mL 34.94 mg

Preparation of Working Solutions

Procedure:
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» Thawing: Thaw a single aliquot of the N6-Cyclohexyladenosine stock solution at room
temperature.

 Dilution: Serially dilute the stock solution in the appropriate cell culture medium or
experimental buffer to achieve the desired final concentration. It is critical to ensure that the
final concentration of DMSO in the working solution is not toxic to the cells (typically <0.5%).

o Mixing: Gently mix the working solution before adding it to the experimental system.

Note: Aqueous solutions of N6-Cyclohexyladenosine are not recommended for storage
beyond one day.[5]

Signaling Pathways and Experimental Workflow
N6-Cyclohexyladenosine Signaling Pathway

N6-Cyclohexyladenosine, as an adenosine Al receptor agonist, primarily activates an
inhibitory G protein (Gi). This activation leads to a cascade of downstream events, including the
inhibition of adenylyl cyclase, which reduces intracellular cAMP levels.[7] The By-subunits of
the G protein can also modulate ion channels, such as opening potassium channels and
inhibiting calcium channels, leading to neuronal hyperpolarization and reduced
neurotransmitter release.[8] Furthermore, Al receptor activation can stimulate the PI3K/Akt
signaling pathway, which is involved in cell survival and growth.[1][7]

Adenylyl Cyclase

By subunits
activate

Gi Protein > Opening
(aBy) /‘
1
units
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N6-Cyclohexyladenosine

Adenosine Al Receptor
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Click to download full resolution via product page

N6-Cyclohexyladenosine (CHA) signaling cascade.

Experimental Workflow for Stock Solution Preparation

The following diagram illustrates the logical flow for preparing a stock solution of N6-
Cyclohexyladenosine in DMSO.
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Workflow for preparing CHA stock solution in DMSO.
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Stability and Storage

o Solid Form: N6-Cyclohexyladenosine as a crystalline solid is stable for at least 4 years
when stored at -20°C.[5]

o DMSO Stock Solution: Stock solutions in DMSO can be stored at -80°C for up to one year.[3]
It is advisable to use anhydrous DMSO to minimize degradation due to moisture. While
some studies suggest that compounds can be stable in DMSO/water mixtures, for long-term
storage of a high-purity stock, anhydrous DMSO is recommended.[9]

» Freeze-Thaw Cycles: Repeated freeze-thaw cycles should be avoided as they can lead to
degradation of the compound and introduction of moisture. Aliquoting into single-use
volumes is the best practice.

Safety Precautions

» N6-Cyclohexyladenosine should be handled as a potentially hazardous material.

o Wear appropriate personal protective equipment (PPE), including gloves, lab coat, and
safety glasses.

¢ Avoid ingestion, inhalation, and contact with skin and eyes.
e Wash hands thoroughly after handling.
» Refer to the Safety Data Sheet (SDS) for complete safety information.[5]

By adhering to these detailed protocols and application notes, researchers can ensure the
accurate and effective use of N6-Cyclohexyladenosine in their experimental designs, leading
to reliable and reproducible results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols: N6-
Cyclohexyladenosine in DMSO]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15620143#preparing-n6-cyclohexyladenosine-stock-
solution-in-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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